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Compound of Interest

Compound Name: Pratol

Cat. No.: B192162

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to determining the appropriate dosage
of Pratol (7-Hydroxy-4'-methoxyflavone) for various in vitro experiments. This document
summarizes key findings on Pratol's biological activities, offers detailed protocols for essential
assays, and outlines the signaling pathways it modulates.

Overview of Pratol's In Vitro Biological Activities

Pratol, a naturally occurring O-methylated flavone, has demonstrated a range of biological
activities in vitro, positioning it as a compound of interest for further investigation in several
research areas.

» Anti-inflammatory Effects: Pratol has been shown to exert significant anti-inflammatory
properties, primarily through the inhibition of the NF-kB signaling pathway. In
lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells, Pratol effectively
reduces the production of key inflammatory mediators, including nitric oxide (NO),
prostaglandin E2 (PGEZ2), tumor necrosis factor-alpha (TNF-a), interleukin-1f3 (IL-13), and
interleukin-6 (IL-6)[1][2].

e Anticancer Potential: Preliminary studies suggest that Pratol possesses cytotoxic effects
against various cancer cell lines. While comprehensive data across a wide range of cancers
is still emerging, its potential to induce apoptosis has been noted[3][4].

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b192162?utm_src=pdf-interest
https://www.benchchem.com/product/b192162?utm_src=pdf-body
https://www.benchchem.com/product/b192162?utm_src=pdf-body
https://www.benchchem.com/product/b192162?utm_src=pdf-body
https://www.benchchem.com/product/b192162?utm_src=pdf-body
https://www.benchchem.com/product/b192162?utm_src=pdf-body
https://www.benchchem.com/product/b192162?utm_src=pdf-body
https://www.researchgate.net/publication/326097297_Anti-inflammatory_Effect_of_Pratol_in_LPS-stimulated_RAW_2647_Cells_via_NF-kB_Signaling_Pathways
https://pmc.ncbi.nlm.nih.gov/articles/PMC7542800/
https://www.benchchem.com/product/b192162?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20977754/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7477428/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENGHE

o Melanogenesis Regulation: Pratol has been observed to influence melanogenesis, though

the precise mechanisms and effective concentrations for this activity are still under

investigation.

Dosage Determination: Recommended
Concentration Ranges

The optimal concentration of Pratol for in vitro experiments is highly dependent on the cell type
and the specific biological effect being investigated. Based on available literature, the following

concentration ranges can be used as a starting point for experimental design.

Table 1: Recommended Pratol Concentrations for

Various In Vitro Applications
- . Effective
Application Cell Line . Key
Concentration . Reference(s)
Area Example Observations
Range (pM)
Significant
, RAW 264.7 _
Anti- _ reduction of NO,
) (Murine 25-100 [11[2]
inflammatory PGE2, TNF-q,
Macrophage)
IL-1B, and IL-6.
Induction of
apoptosis has
HelLa (Cervical been suggested.
] ] 10 - 50 (General -~
Anticancer Cancer), WiDr ) Specific IC50 [5][6]
flavonoid range)
(Colon Cancer) values for Pratol
are not widely
reported.
No direct in vitro
SH-SY5Y neuroprotective
Neuroprotection (Human Not Established studies for Pratol

Neuroblastoma)

are currently

available.
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Note: It is crucial to perform a dose-response curve for each new cell line and experimental
setup to determine the precise IC50 (half-maximal inhibitory concentration) or effective

concentration (EC50).

Key Signaling Pathways Modulated by Pratol

Pratol's biological effects are mediated through its interaction with specific intracellular
signaling pathways.

» NF-kB Signaling Pathway: In the context of inflammation, Pratol acts as an inhibitor of the
canonical NF-kB pathway. Upon stimulation by agents like LPS, Pratol prevents the
degradation of IkBa, which in turn blocks the nuclear translocation of the p65 subunit of NF-
KB. This inhibition leads to the downregulation of NF-kB target genes that encode for pro-

inflammatory cytokines and enzymes[1][2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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